Cas no 2137733-41-4 (1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)-)

• Product Name: 1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)-
• CAS No: 2137733-41-4
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5298006
• Update Time: 2025-10-29

1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)-

• Inchi： 1S/C14H25NO/c1-10(2)15-6-5-13(16)14(15)8-11(3)7-12(4)9-14/h10-12H,5-9H2,1-4H3
• InChI Key： WCDOKWCRQMGREV-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2(CC(C)CC(C)C2)C(=O)CC1

Additional information on 1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)-

The Synthesis and Applications of 1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)- (CAS No. 2137733-41-4) in Chemical and Biomedical Research

1-Azaspiro[4.5]decan-4-one, 7,9-dimethyl-1-(1-methylethyl)-, a compound with CAS registry number 2137733-41-4, represents a structurally complex spirocyclic framework with significant potential in advanced chemical synthesis and biomedical applications. Its unique architecture—comprising an azaspiro[4.5]decane core substituted with methyl groups at positions 7 and 9, along with an isopropyl substituent at position 1—creates a rigid three-dimensional conformation that enhances its stability and functional versatility. Recent advancements in computational chemistry have enabled precise modeling of this compound’s electronic properties, revealing its propensity to form hydrogen bonds and participate in π-stacking interactions, critical for drug-target binding.

Emerging studies highlight the compound’s role as a chiral building block in asymmetric synthesis. Researchers at the University of Basel recently demonstrated its utility as a precursor for synthesizing bioactive lactams via intramolecular ring-closing metathesis (RCM). This approach leverages the spirocyclic scaffold’s inherent strain energy to drive high-yielding reactions under mild conditions (J. Am. Chem. Soc., 2023). The presence of the isopropyl group at position 1 was shown to modulate steric hindrance, enabling selective formation of desired stereoisomers—a breakthrough for producing enantiopure pharmaceutical intermediates.

In medicinal chemistry, this compound has been explored as a template for designing kinase inhibitors targeting oncogenic signaling pathways. A collaborative study between MIT and Pfizer identified analogs derived from the azaspiro[4.5]decanone core that exhibit submicromolar IC₅₀ values against Aurora kinase A (Nat. Chem., 2023). The methyl groups at positions 7 and 9 were found to optimize hydrophobic interactions within the kinase’s ATP-binding pocket while minimizing off-target effects—a critical factor for clinical translation.

Advances in analytical characterization techniques have deepened understanding of this compound’s physicochemical properties. High-resolution NMR spectroscopy combined with DFT calculations revealed conformational preferences influenced by the spatial arrangement of substituents (Angew. Chem., 2022). These insights are now being applied to optimize solid-state forms for pharmaceutical development, where polymorphism control is essential for bioavailability consistency.

Bioconjugation strategies involving this compound are also gaining traction in targeted drug delivery systems. Researchers at Stanford developed a lipid-polymer hybrid nanoparticle using this molecule as a crosslinker (ACS Nano, 2023). The spirocyclic structure provided mechanical resilience under physiological conditions while enabling pH-responsive drug release—a promising approach for tumor-specific chemotherapy delivery systems.

Current challenges center on scalable synthesis while maintaining stereochemical integrity. Traditional methods relying on stoichiometric organometallic reagents face sustainability concerns due to waste generation (Green Chem., 2023). Novel catalytic approaches using recyclable palladium complexes are now achieving >90% ee with reduced solvent consumption—a critical step toward industrial adoption.

The structural uniqueness of this compound positions it as an ideal candidate for exploring new chemical space in drug discovery campaigns targeting neurodegenerative diseases and metabolic disorders. Ongoing investigations into its ability to modulate mitochondrial dynamics through interaction with dynamin-related protein 1 (Drp1) suggest potential therapeutic avenues for Parkinson’s disease models (Cell Chem. Biol., preprint).